Cas no 2060043-93-6 (1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one
• CAS No: 2060043-93-6
• MF: C₁₄H₁₅F₂NO₂
• MW: 267.27121090889
• MDL: MFCD30487664
• CID: 5222284
• PubChem ID: 137702558
• Update Time: 2025-10-29

1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(3,4-difluorophenyl)-3-(1-oxopropyl)-
• 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD30487664
• Inchi： 1S/C14H15F2NO2/c1-2-13(18)10-4-3-7-17(14(10)19)9-5-6-11(15)12(16)8-9/h5-6,8,10H,2-4,7H2,1H3
• InChI Key： SAKCFWITOVFAEL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(F)=C2)CCCC(C(=O)CC)C1=O

Additional information on 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one

1-(3,4-Difluorophenyl)-3-Propanoylpiperidin-2-One (CAS No. 2060043-93-6): A Comprehensive Overview

1-(3,4-Difluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060043-93-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one.

Chemical Structure and Properties

1-(3,4-Difluorophenyl)-3-propanoylpiperidin-2-one is a complex organic molecule with a molecular formula of C₁₇H₁₅F₂NO₂. The compound features a piperidinone core substituted with a 3,4-difluorophenyl group and a propanoyl moiety. The presence of fluorine atoms in the aromatic ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The propanoyl group adds further complexity and reactivity to the structure, making it an interesting subject for detailed chemical and biological investigations.

Synthesis Methods

The synthesis of 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the condensation of 3,4-difluorobenzaldehyde with an appropriate piperidine derivative followed by acylation with propanoyl chloride. This method typically yields high purity products and can be optimized for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using catalysts that reduce waste and energy consumption.

Biological Activities

1-(3,4-Difluorophenyl)-3-propanoylpiperidin-2-one has shown a range of biological activities that make it a promising candidate for drug development. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes.

In preclinical studies, 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one has been evaluated for its efficacy in animal models of diseases such as arthritis and neurodegenerative disorders. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits. Further research is ongoing to explore its effects on other biological systems and to optimize its pharmacokinetic properties for clinical applications.

Clinical Potential and Applications

The clinical potential of 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one is being actively investigated in various therapeutic areas. Its ability to target specific enzymes and modulate inflammatory responses makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anti-cancer properties have led to its evaluation in preclinical models of solid tumors and hematological malignancies.

Clinical trials are currently underway to assess the safety and efficacy of 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one in human subjects. Early results have shown promising outcomes, with the compound demonstrating good tolerability and significant therapeutic effects. However, further studies are needed to fully understand its long-term safety profile and optimal dosing regimens.

Conclusion

In conclusion, 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060043-93-6) is a promising compound with a unique chemical structure that exhibits diverse biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways makes it a valuable candidate for drug development in various therapeutic areas. Ongoing research and clinical trials will continue to provide new insights into its mechanisms of action and clinical utility. As our understanding of this compound deepens, it is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.